![molecular formula C13H13NO4 B1633840 Ethyl 4-hydroxy-8-methoxyquinaldate CAS No. 55895-59-5](/img/structure/B1633840.png)
Ethyl 4-hydroxy-8-methoxyquinaldate
Overview
Description
Ethyl 4-hydroxy-8-methoxyquinaldate is a chemical compound with the molecular formula C13H13NO4 . It is used in scientific research and has diverse applications due to its unique properties.
Synthesis Analysis
The synthesis of this compound involves reaction conditions with ethanol and sulfuric acid . The synthesis methods are detailed in the references by Irving and Pinnington in the Journal of the Chemical Society, 1957, p. 290,293 .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C13H13NO4 . Its molecular weight is 247.253 .Scientific Research Applications
Reactivity and Photodehydration
Ethyl 4-hydroxy-8-methoxyquinaldate, a compound related to hydroxy- and methoxy-substituted o-quinone methides, demonstrates significant reactivity in aqueous solutions, particularly in photodehydration reactions. Research by Arumugam and Popik (2010) highlights the efficient generation of o-quinone methides through photodehydration and their subsequent trapping as Diels-Alder adducts or interception by nucleophiles. This reactivity is crucial for understanding the compound's behavior in various chemical environments and its potential applications in synthetic chemistry (Arumugam & Popik, 2010).
Antibacterial Evaluation
In the context of medicinal chemistry, the introduction of ethyl and methoxy groups to quinolone derivatives, similar to this compound, has been studied for their antibacterial properties. Cecchetti et al. (1999) synthesized a series of 6-aminoquinolones with ethyl or methoxy groups and found that methoxy-substituted compounds exhibited good antibacterial activity, especially against gram-positive bacteria. This suggests potential applications of this compound and related compounds in developing new antibacterial agents (Cecchetti et al., 1999).
Photoisomerization in Sunscreening Agents
This compound shares structural similarities with ethyl ferulate, a compound used in sunscreen blends. Horbury et al. (2017) investigated ethyl ferulate's photodynamics and found efficient non-radiative decay mediated by trans-cis isomerization, contributing to its effectiveness as a sunscreening agent. This research could inform the development of new sunscreen ingredients based on the structural framework of this compound (Horbury et al., 2017).
Future Directions
Ethyl 4-hydroxy-8-methoxyquinaldate is used in scientific research and has diverse applications due to its unique properties. It is available for purchase for pharmaceutical testing , indicating its potential use in future pharmaceutical research and development.
Relevant Papers The relevant papers on this compound discuss the synthesis and biological activity of 8-Hydroxyquinolines , and the syntheses, reactions, and fused heterocycles of 4-Hydroxy-2-quinolones . These papers provide valuable insights into the properties and potential applications of this compound and related compounds.
Properties
IUPAC Name |
ethyl 8-methoxy-4-oxo-1H-quinoline-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO4/c1-3-18-13(16)9-7-10(15)8-5-4-6-11(17-2)12(8)14-9/h4-7H,3H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXMNCVQZLHTTBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=O)C2=C(N1)C(=CC=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55895-59-5 | |
Record name | Ethyl 4-hydroxy-8-methoxy-2-quinolinecarboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.